![molecular formula C12H11ClFN3OS B1360966 4-allyl-5-[(3-chloro-4-fluorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol CAS No. 861236-57-9](/img/structure/B1360966.png)
4-allyl-5-[(3-chloro-4-fluorophenoxy)methyl]-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Schiff Bases: The compound has been used in the synthesis of novel Schiff bases containing the 1,2,4-triazole ring. These synthesized compounds were characterized using various spectroscopic methods (Mobinikhaledi, Foroughifar, Khanpour, & Ebrahimi, 2010).
- Crystal and Molecular Structure Analysis: Detailed analysis of the crystal and molecular structure of triazolo-N-amino-thiols, including compounds similar to the specified chemical, has been conducted, providing insights into their structural properties (Sarala et al., 2006).
Biological and Chemical Activities
- Antimicrobial Activities: Some derivatives of 1,2,4-triazole, including variants of the specified compound, have been evaluated for their antimicrobial activities, showing good or moderate activity in certain cases (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).
- DNA Methylation Inhibition: New derivatives of 1,2,4-triazole thioether, related to the specified compound, have been synthesized and studied for their anti-tumor activity and the effect on tumor DNA methylation levels (Hovsepyan et al., 2018).
Industrial and Material Science Applications
- Corrosion Inhibition: The compound has been studied for its potential as a corrosion inhibitor for mild steel in acidic solutions, showing that its efficiency increases with concentration (Orhan, Ercan, Koparir, & Soylemez, 2012).
- Synthesis and Alkylation: Research has been conducted on the synthesis and alkylation of triazole derivatives, including the synthesis of 5-(3-chlorobenzo[b]thien-2-yl)-4H-1,2,4-triazole-3-thiol, under various conditions (Ashry et al., 2006).
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes involved in various biochemical pathways .
Mode of Action
It’s plausible that it might interact with its targets through the formation of covalent bonds, given the presence of a reactive thiol group in its structure .
Biochemical Pathways
Compounds with similar structures have been known to affect various biochemical pathways, including those involving the generation of free carbenes from cyclic diazo compounds .
Result of Action
Based on its chemical structure, it’s plausible that it might exert its effects through the modulation of enzyme activity or through interactions with cellular receptors .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can significantly influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
3-[(3-chloro-4-fluorophenoxy)methyl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClFN3OS/c1-2-5-17-11(15-16-12(17)19)7-18-8-3-4-10(14)9(13)6-8/h2-4,6H,1,5,7H2,(H,16,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGRXDJPGWPGISQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NNC1=S)COC2=CC(=C(C=C2)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClFN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.75 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.